Cas no 2228533-59-1 (tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate
• CAS No: 2228533-59-1
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 6082820
• PubChem ID: 165667164
• Update Time: 2025-05-20

tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate
• 2228533-59-1
• EN300-1873052
• tert-butyl N-[5-(2-chloroacetyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C13H16ClNO4/c1-13(2,3)19-12(18)15-9-6-8(11(17)7-14)4-5-10(9)16/h4-6,16H,7H2,1-3H3,(H,15,18)
• InChI Key： MNTBILQVPXRLEQ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C(C(=C1)NC(=O)OC(C)(C)C)O)=O

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate

tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate: A Comprehensive Overview

tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate (CAS No. 2228533-59-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenylcarbamate moiety. The presence of the chloroacetyl group introduces additional functional diversity, making it a versatile molecule for both research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate, allowing researchers to explore its properties in greater depth. Studies have shown that this compound exhibits remarkable stability under various environmental conditions, making it suitable for long-term applications. Its hydroxyphenyl group plays a critical role in its reactivity, particularly in catalytic processes and as a precursor in organic synthesis.

The chloroacetyl substituent within the molecule has been found to enhance its solubility in organic solvents, which is advantageous for its use in formulation development. Moreover, this group contributes to the compound's ability to act as an intermediate in the synthesis of more complex molecules, such as bioactive agents and advanced materials. Recent research has highlighted its potential as a building block for developing novel pharmaceutical compounds with improved bioavailability and efficacy.

In the context of agrochemicals, tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate has demonstrated promising results as a precursor for herbicides and insecticides. Its ability to undergo selective chemical transformations makes it an ideal candidate for designing eco-friendly agricultural solutions. Researchers have also explored its role in polymer chemistry, where it serves as a functional monomer for synthesizing high-performance polymers with tailored properties.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the product. Recent studies have focused on optimizing these synthetic pathways to reduce costs and minimize environmental impact.

From a structural perspective, tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate consists of a central phenol ring substituted with hydroxyl and chloroacetyl groups. The tert-butyl group attached to the nitrogen atom provides steric protection, enhancing the molecule's stability during storage and transportation. This structural feature also contributes to its thermal stability, making it suitable for high-temperature applications.

Emerging research has also explored the biological activity of this compound. Preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, opening new avenues for its application in drug development. Furthermore, its ability to interact with specific biological targets makes it a valuable tool for studying cellular pathways and disease mechanisms.

In conclusion, tert-butyl N-5-(2-chloroacetyl)-2-hydroxyphenylcarbamate (CAS No. 2228533-59-1) is a multifaceted compound with vast potential across diverse industries. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key molecule for future innovations in science and technology.